Cas no 2228568-72-5 (2-(3-bromo-2,4-dimethylphenyl)-2-methoxypropan-1-amine)

• Product Name: 2-(3-bromo-2,4-dimethylphenyl)-2-methoxypropan-1-amine
• CAS No: 2228568-72-5
• MF: C₁₂H₁₈BrNO
• MW: 272.181422710419
• CID: 6184642
• PubChem ID: 165633219
• Update Time: 2025-05-20

2-(3-bromo-2,4-dimethylphenyl)-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2,4-dimethylphenyl)-2-methoxypropan-1-amine
• 2228568-72-5
• EN300-1938497

• Inchi： 1S/C12H18BrNO/c1-8-5-6-10(9(2)11(8)13)12(3,7-14)15-4/h5-6H,7,14H2,1-4H3
• InChI Key： HBCZCUPXBJPJAH-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1C)C(C)(CN)OC

Computed Properties

• Exact Mass: 271.05718g/mol
• Monoisotopic Mass: 271.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(3-bromo-2,4-dimethylphenyl)-2-methoxypropan-1-amine

Introduction to 2-(3-bromo-2,4-dimethylphenyl)-2-methoxypropan-1-amine (CAS No: 2228568-72-5)

2-(3-bromo-2,4-dimethylphenyl)-2-methoxypropan-1-amine, identified by the CAS number 2228568-72-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a complex aromatic structure combined with functional groups that make it a promising candidate for further biochemical investigation. The presence of both bromine and methoxy substituents on the aromatic ring, along with the amine functionality at the propyl chain, contributes to its unique chemical properties and potential biological activities.

The structural motif of 2-(3-bromo-2,4-dimethylphenyl)-2-methoxypropan-1-amine is particularly intriguing due to its ability to interact with various biological targets. The brominated aromatic ring, in particular, is a common feature in many bioactive molecules, often serving as a handle for further chemical modifications or as a key moiety for binding to specific protein receptors. The dimethyl substitution at the ortho positions enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and cellular uptake, critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological targets. Studies have suggested that molecules with a similar structural framework may exhibit properties relevant to enzyme inhibition or receptor modulation. For instance, the amine group at the propyl chain can engage in hydrogen bonding or ionic interactions with polar residues in protein active sites, potentially modulating enzyme activity or signaling pathways.

The methoxy group on the aromatic ring adds another layer of complexity to the molecule's behavior. Methoxy-substituted aromatic compounds are known to exhibit diverse pharmacological effects, ranging from anti-inflammatory to anticancer properties. The combination of these functional groups in 2-(3-bromo-2,4-dimethylphenyl)-2-methoxypropan-1-amine suggests that it may possess multiple modes of action, making it a versatile scaffold for drug discovery.

In the context of modern drug development, there is a growing emphasis on identifying novel molecular entities that can address unmet medical needs. Compounds like 2-(3-bromo-2,4-dimethylphenyl)-2-methoxypropan-1-amine represent an important resource for medicinal chemists seeking to design next-generation therapeutics. The bromine atom, while not typically considered a primary pharmacophore on its own, can be selectively modified through various cross-coupling reactions, allowing for rapid diversification of the molecular library.

One particularly exciting area of research involves the exploration of kinase inhibitors, where substituted aromatic compounds play a pivotal role. Kinases are enzymes that regulate numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer. The structural features of 2-(3-bromo-2,4-dimethylphenyl)-2-methoxypropan-1-amine make it a plausible candidate for developing kinase inhibitors by modulating key residues within the ATP-binding pocket.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Given its complexity, researchers often employ protecting group strategies to isolate reactive sites during synthesis. Advances in synthetic methodologies have made it possible to construct such molecules with greater efficiency and precision, enabling faster screening for biological activity.

Ethical considerations are paramount in pharmaceutical research, and efforts are continually made to ensure that compounds like 2-(3-bromo-2,4-dimethylphenyl)-2-methoxypropan-1-amine are developed responsibly. This includes rigorous safety assessments and adherence to regulatory guidelines throughout the research and development process. Collaborative efforts between academia and industry have further streamlined these processes, ensuring that promising candidates are rapidly translated into clinical trials.

The future prospects for 2-(3-bromo-2,4-dimethylphenyl)-2-methoxypropan-1-amine are bright, with ongoing studies exploring its potential applications in therapeutic areas such as oncology and neurology. As our understanding of disease mechanisms evolves, so too does our ability to design molecules that can precisely target pathological processes. This compound stands as a testament to the power of organic chemistry in addressing complex biological challenges.

In conclusion, 2228568-72-5 represents more than just a chemical entity; it embodies the intersection of innovation and discovery in pharmaceutical chemistry. Its unique structure and functional groups position it as a valuable tool for researchers striving to develop novel treatments for human diseases. As we continue to unravel the mysteries of molecular interactions, 2228568-72-5 will undoubtedly play a significant role in shaping the future of medicine.